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Compound of Interest

Compound Name: 4-Butylaniline

Cat. No.: B089568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 4-
Butylaniline (CAS No. 104-13-2). The information is compiled and presented to meet the

needs of laboratory and research professionals, with a focus on quantitative data, experimental

methodologies, and an understanding of its toxicological profile.

Chemical and Physical Properties
4-Butylaniline is a clear, colorless to orange or pale yellow liquid with a faint amine-like odor.

[1][2] It is important to note that this substance is sensitive to air and should be stored under a

nitrogen atmosphere.[1] The key physical and chemical properties are summarized in the table

below for quick reference.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₅N [3]

Molecular Weight 149.23 g/mol [3]

Appearance Clear colorless to orange liquid [3]

Odor Faint amine-like/ethereal odor [1][2]

Melting Point -14 °C [3]

Boiling Point 133-134 °C at 14 mmHg [4]

Density 0.945 g/mL at 25 °C [4]

Flash Point
102 °C (215.6 °F) - Closed

Cup
[3]

Solubility in Water Insoluble [2]

Refractive Index n20/D 1.535 [4]

Hazard Identification and Classification
4-Butylaniline is classified as a hazardous substance. It is toxic if swallowed, in contact with

skin, or if inhaled. It also causes skin and serious eye irritation and may cause respiratory

irritation. Furthermore, it is harmful to aquatic life with long-lasting effects.

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.
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Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 3
H301: Toxic if

swallowed
[4]

Acute Toxicity, Dermal 3
H311: Toxic in contact

with skin
[4]

Acute Toxicity,

Inhalation
3 H331: Toxic if inhaled [4]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[4]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[4]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[4]

Hazardous to the

Aquatic Environment,

Chronic

3

H412: Harmful to

aquatic life with long

lasting effects

[4]

NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the hazards of a substance.

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.

Flammability (Red): 1 - Must be preheated before ignition can occur.

Instability (Yellow): 0 - Normally stable, even under fire conditions.

Special (White): -

Experimental Protocols
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Standardized experimental protocols are crucial for the reliable assessment of chemical safety.

Below are outlines of the methodologies for determining key toxicological and flammability

endpoints.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is used to estimate the acute oral toxicity (LD50) of a substance.

Principle: A stepwise procedure where a small number of animals are dosed at defined

levels. The outcome of each step determines the dosage for the next step.

Animal Model: Typically, rats of a single sex (usually females) are used.

Procedure:

Animals are fasted prior to dosing.

The substance is administered orally via gavage.

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg).

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

The results are used to classify the substance into a GHS acute toxicity category.

Flash Point Determination - ASTM D93 (Pensky-Martens
Closed Cup Tester)
This method determines the lowest temperature at which the vapors of a liquid will ignite.

Apparatus: A Pensky-Martens closed cup tester is used.

Procedure:

A sample of the substance is placed in the test cup and heated at a controlled rate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A stirrer ensures uniform temperature distribution.

An ignition source (a small flame) is periodically introduced into the vapor space above the

liquid.

The flash point is the lowest temperature at which a flash is observed.

Toxicological Information and Potential Signaling
Pathways
The toxicity of 4-butylaniline is primarily associated with its aniline structure. While specific

signaling pathway data for 4-butylaniline is limited, the metabolism of aniline provides a strong

basis for understanding its potential toxicodynamics.

Metabolism of 4-Butylaniline (Inferred from Aniline
Metabolism)
The metabolic fate of 4-butylaniline in the body is a key determinant of its toxicity. Based on

the known metabolism of aniline, the following pathways are likely:

Caption: Inferred metabolic pathways of 4-Butylaniline.

N-acetylation: This is generally considered a detoxification pathway.

Aromatic Hydroxylation: This pathway can lead to the formation of various aminophenol

derivatives.

N-hydroxylation: This is a critical toxification pathway. The resulting N-hydroxy metabolite is

a reactive species that can lead to methemoglobinemia, a condition where the iron in

hemoglobin is oxidized, impairing its oxygen-carrying capacity.

Inhibition of the Retinoid Cycle
Some evidence suggests that 4-butylaniline may act as a mammalian retinoid cycle inhibitor.

The retinoid cycle is a crucial enzymatic process in the retina responsible for regenerating the

visual pigment rhodopsin after light exposure. Inhibition of this cycle can lead to impaired

vision, particularly in low light (night blindness).
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Caption: Potential inhibition of the retinoid cycle by 4-Butylaniline.

The exact mechanism of inhibition by 4-butylaniline is not well-elucidated but may involve

interaction with key enzymes in the cycle, such as retinal isomerase (RPE65).

Safe Handling and Emergency Procedures
Given the hazardous nature of 4-butylaniline, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
A logical workflow for selecting and using appropriate PPE is essential.

Handling
4-Butylaniline

Respiratory Protection
(Use in well-ventilated area or with respirator)

Hand Protection
(Wear protective gloves)

Eye/Face Protection
(Wear safety glasses with side-shields or goggles)

Body Protection
(Wear protective clothing)

Safe Handling

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) workflow.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

Firefighting Measures
Suitable Extinguishing Media: Dry chemical powder, alcohol-resistant foam, carbon dioxide

(CO2).

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Fire may produce irritating, corrosive, and/or toxic gases, including

nitrogen oxides and carbon oxides.
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Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid

breathing vapors, mist, or gas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth) and place in a

suitable container for disposal.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames. Store under an inert atmosphere (e.g., nitrogen)

as it is air-sensitive.[1]

Disposal: Dispose of waste and contaminated materials in accordance with local, state, and

federal regulations.

This guide is intended to provide comprehensive safety and technical information for 4-
butylaniline. It is crucial to consult the full Safety Data Sheet (SDS) from your supplier and to

be fully trained in the proper handling of hazardous materials before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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